molecular formula C7H6BrNO2S B2880801 6-Bromo-1,3-dihydrobenzo[C]isothiazole 2,2-dioxide CAS No. 2167935-61-5

6-Bromo-1,3-dihydrobenzo[C]isothiazole 2,2-dioxide

Cat. No. B2880801
CAS RN: 2167935-61-5
M. Wt: 248.09
InChI Key: ZJNWDKIDOPAZLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-Bromo-1,3-dihydrobenzo[C]isothiazole 2,2-dioxide” is a chemical compound with the molecular formula C7H6BrNO2S. It is a derivative of 1,3-Dihydrobenzo[c]isothiazole 2,2-dioxide .


Molecular Structure Analysis

The InChI code for “6-Bromo-1,3-dihydrobenzo[C]isothiazole 2,2-dioxide” is 1S/C7H6BrNO2S/c8-6-2-1-5-4-12(10,11)9-7(5)3-6/h1-3,9H,4H2 . This code provides a specific representation of the molecule’s structure.


Physical And Chemical Properties Analysis

The molecular weight of “6-Bromo-1,3-dihydrobenzo[C]isothiazole 2,2-dioxide” is 248.09. It’s a solid at room temperature .

Scientific Research Applications

Synthesis and Catalysis

6-Bromo-1,3-dihydrobenzo[C]isothiazole 2,2-dioxide is a compound of interest in the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals, agrochemicals, and materials science. For example, Saha et al. (2009) describe a ligand-free copper-catalyzed synthesis of substituted benzimidazoles and benzoxazoles using copper(II) oxide nanoparticles, showcasing the utility of halogenated isothiazole derivatives in facilitating intramolecular cyclization reactions to produce heterocyclic compounds with potential biological activity (Saha et al., 2009).

Material Science

In material science, compounds like 6-Bromo-1,3-dihydrobenzo[C]isothiazole 2,2-dioxide play a significant role in developing new materials with unique properties. Zhou et al. (2017) demonstrated an efficient route to synthesize diverse 3-sulfonated-2,3-dihydrobenzo[d]isothiazole 1,1-dioxides through a three-component reaction, which could be pivotal in generating novel materials with sulfonated benzosultams (Zhou et al., 2017).

Biochemistry and Molecular Biology

In biochemistry, the structural features of halogenated benzothiazoles, including 6-Bromo-1,3-dihydrobenzo[C]isothiazole 2,2-dioxide, contribute to the understanding and development of fluorescent sensors and biological probes. Rasheed et al. (2019) synthesized a “turn-on” fluorescent sensor based on rhodamine and 2-amino-6-bromobenzothiazol for selective detection of Hg(II) and Cu(II), highlighting its application in biological fields for intracellular monitoring of these toxic agents (Rasheed et al., 2019).

Safety and Hazards

The compound has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, and H335 . These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

properties

IUPAC Name

6-bromo-1,3-dihydro-2,1-benzothiazole 2,2-dioxide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6BrNO2S/c8-6-2-1-5-4-12(10,11)9-7(5)3-6/h1-3,9H,4H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJNWDKIDOPAZLJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=C(C=C(C=C2)Br)NS1(=O)=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6BrNO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Bromo-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione

CAS RN

2167935-61-5
Record name 6-bromo-1,3-dihydro-2lambda6,1-benzothiazole-2,2-dione
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.